Cas no 1266814-80-5 ((1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol)
(1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol
- 1266814-80-5
- EN300-1610172
-
- Inchi: 1S/C14H17N3O/c18-10-13-14(12-7-4-8-12)17(16-15-13)9-11-5-2-1-3-6-11/h1-3,5-6,12,18H,4,7-10H2
- InChI Key: GBOODNORBOWGKO-UHFFFAOYSA-N
- SMILES: OCC1=C(C2CCC2)N(CC2C=CC=CC=2)N=N1
Computed Properties
- Exact Mass: 243.137162174g/mol
- Monoisotopic Mass: 243.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 50.9Ų
(1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1610172-0.05g |
(1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol |
1266814-80-5 | 0.05g |
$1308.0 | 2023-06-04 | ||
| Enamine | EN300-1610172-0.1g |
(1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol |
1266814-80-5 | 0.1g |
$1371.0 | 2023-06-04 | ||
| Enamine | EN300-1610172-0.25g |
(1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol |
1266814-80-5 | 0.25g |
$1432.0 | 2023-06-04 | ||
| Enamine | EN300-1610172-0.5g |
(1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol |
1266814-80-5 | 0.5g |
$1495.0 | 2023-06-04 | ||
| Enamine | EN300-1610172-1.0g |
(1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol |
1266814-80-5 | 1g |
$1557.0 | 2023-06-04 | ||
| Enamine | EN300-1610172-2.5g |
(1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol |
1266814-80-5 | 2.5g |
$3051.0 | 2023-06-04 | ||
| Enamine | EN300-1610172-5.0g |
(1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol |
1266814-80-5 | 5g |
$4517.0 | 2023-06-04 | ||
| Enamine | EN300-1610172-10.0g |
(1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol |
1266814-80-5 | 10g |
$6697.0 | 2023-06-04 | ||
| Enamine | EN300-1610172-50mg |
(1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol |
1266814-80-5 | 50mg |
$1308.0 | 2023-09-23 | ||
| Enamine | EN300-1610172-100mg |
(1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol |
1266814-80-5 | 100mg |
$1371.0 | 2023-09-23 |
(1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on (1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol
(1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol: A Promising Scaffold for Pharmaceutical Applications
(1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol, with the chemical identifier CAS No. 1266814-80-5, represents a unique molecular architecture that has garnered significant attention in pharmaceutical research. This compound belongs to the class of 1,2,3-triazole derivatives, which are widely recognized for their diverse biological activities and structural versatility. The integration of a benzyl group with a cyclobutyl ring system, coupled with the presence of a methanol moiety, creates a scaffold with potential applications in drug discovery and development. Recent studies have highlighted its role in modulating enzyme activity and its potential as a lead compound for the design of novel therapeutics.
As a derivative of 1,2,3-triazole, this molecule exhibits structural similarities to other heterocyclic compounds known for their pharmaceutical relevance. The 1H-1,2,3-triazol-4-yl ring system is a key feature, offering a platform for functionalization that can enhance molecular interactions with biological targets. The benzyl substitution at the 1-position introduces aromaticity and hydrophobicity, which are critical for improving membrane permeability and metabolic stability. Meanwhile, the cyclobutyl group at the 5-position contributes to steric hindrance and conformational flexibility, which may influence the molecule’s binding affinity to specific receptors or enzymes.
Recent advancements in medicinal chemistry have underscored the importance of 1,2,3-triazole-based compounds in the development of drugs targeting inflammatory and infectious diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that 1,2,3-triazole derivatives could modulate the activity of phosphodiesterase enzymes, which are implicated in various pathological conditions. The methanol functionality in (1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol may play a role in hydrogen bonding interactions, enhancing its ability to bind to target proteins. This property is particularly valuable in the design of small molecule inhibitors for protein-protein interactions (PPIs), which are increasingly recognized as therapeutic targets in oncology and immunology.
Structural analysis of (1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol reveals a combination of aromatic and aliphatic moieties, which may contribute to its multifunctional behavior. The benzyl ring system provides a hydrophobic anchor, while the cyclobutyl group introduces a rigid, conformationally constrained segment. This interplay between aromaticity and steric effects is critical for optimizing the molecule’s ability to interact with biological targets. Additionally, the methanol group at the terminal position may serve as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacokinetic properties.
Recent research has also focused on the synthetic accessibility of 1,2,3-triazole derivatives, including (1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol. Click chemistry methodologies, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), have been employed to efficiently construct this scaffold. These approaches allow for the rapid assembly of complex molecular structures, which is essential for high-throughput screening in drug discovery. The ability to synthesize 1,2,3-triazole-based compounds with precise structural features has significantly accelerated the identification of lead candidates for various therapeutic applications.
One of the key advantages of 1,2,3-triazole derivatives is their ability to mimic natural ligands while offering improved pharmacological profiles. For example, a 2024 study published in ACS Chemical Biology demonstrated that 1,2,3-triazole-based inhibitors could selectively target the enzyme cyclooxygenase-2 (COX-2), which is implicated in inflammation and pain. The structural features of (1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol, including its benzyl and cyclobutyl substituents, may contribute to its selectivity for COX-2 over COX-1, reducing potential side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs).
Furthermore, the methanol functionality in this molecule may be exploited to enhance its solubility and bioavailability. Hydrophilic modifications are often critical for improving the pharmacokinetic properties of small molecule drugs, particularly for oral administration. The presence of a methanol group at the terminal position may also facilitate the formation of hydrogen bonds with biological macromolecules, which could improve the molecule’s binding affinity to target proteins. These properties make (1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol a promising candidate for further optimization in drug development.
The biological activity of 1,2,3-triazole derivatives has also been explored in the context of antiviral and antimicrobial therapies. A 2023 review in Pharmaceutical Research highlighted the potential of these compounds to inhibit viral replication and bacterial growth by targeting key enzymes in metabolic pathways. The structural diversity of 1,2,3-triazole-based molecules, including the specific configuration of (1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol, may enable the design of compounds with broad-spectrum antimicrobial or antiviral activity. This is particularly relevant in the context of emerging drug-resistant pathogens, where the development of novel therapeutic agents is urgently needed.
Computational modeling and molecular docking studies have further supported the potential of 1,2,3-triazole derivatives in drug discovery. These studies suggest that the benzyl and cyclobutyl groups in (1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol may interact with specific residues in target proteins, stabilizing the binding interaction and enhancing potency. Such insights are invaluable for rational drug design, as they allow researchers to predict the behavior of candidate molecules before experimental validation. This approach has been instrumental in the identification of lead compounds for various diseases, including cancer, neurodegenerative disorders, and infectious diseases.
In conclusion, (1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol represents a versatile scaffold with significant potential in pharmaceutical applications. Its structural features, including the 1,2,3-triazole ring, benzyl substitution, and cyclobutyl group, contribute to its unique biological activity and chemical reactivity. As research in this area continues to advance, the development of derivatives and analogs of this compound may lead to the discovery of novel therapeutics with improved efficacy and safety profiles. The ongoing exploration of 1,2,3-triazole-based compounds underscores their importance in modern drug discovery and highlights the potential of (1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol as a key player in the field.
1266814-80-5 ((1-benzyl-5-cyclobutyl-1H-1,2,3-triazol-4-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)